Cas no 2680785-92-4 (1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate)

• Product Name: 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate
• CAS No: 2680785-92-4
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 6058751
• PubChem ID: 165921357
• Update Time: 2025-06-07

1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2680785-92-4
• 1-benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate
• EN300-28290722
• 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C16H18N2O4/c1-2-21-14(19)16(11-17)8-9-18(12-16)15(20)22-10-13-6-4-3-5-7-13/h3-7H,2,8-10,12H2,1H3
• InChI Key： RRTQFOGDWHWLMH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C#N)CN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6Ų

Additional information on 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate

Introduction to 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate (CAS No. 2680785-92-4) and Its Emerging Applications in Chemical Biology

The compound 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate (CAS No. 2680785-92-4) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel heterocyclic scaffolds. Its unique structural features—comprising a benzyl-substituted pyrrolidine core with ethyl and cyano functional groups, and dicarboxylate moieties—make it a versatile intermediate for pharmaceutical and agrochemical applications. This article explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research, emphasizing its potential in drug discovery and material science.

The molecular architecture of 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate (CAS No. 2680785-92-4) is characterized by a rigid pyrrolidine ring system, which is a privileged scaffold in medicinal chemistry due to its ability to mimic natural product motifs and interact with biological targets. The presence of a benzyl group at the 1-position enhances lipophilicity, while the ethyl and cyano substituents introduce further conformational flexibility and reactivity. The dicarboxylate groups at the 1 and 3 positions provide handles for further derivatization, enabling the construction of more complex molecules.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate (CAS No. 2680785-92-4). One such approach involves a multi-step sequence starting from commercially available pyrrolidine derivatives, followed by functional group interconversions including cyanation, alkylation, and carboxylation. These reactions are typically catalyzed by transition metals or organometallic reagents, ensuring high selectivity and yield. The synthesis highlights the compound's accessibility for large-scale production, which is crucial for both academic research and industrial applications.

In the realm of drug discovery, 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate (CAS No. 2680785-92-4) has garnered attention as a key intermediate in the development of bioactive molecules. Its scaffold has been incorporated into libraries of small molecules screened for pharmacological activity against various diseases. Notably, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammatory pathways. The cyano group serves as a probe for binding interactions with heme-containing proteins, while the benzyl moiety enhances solubility in organic solvents during high-throughput screening assays.

The versatility of 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate (CAS No. 2680785-92-4) extends beyond pharmaceuticals into material science. Researchers have explored its use in designing metal-organic frameworks (MOFs) and supramolecular assemblies due to its ability to form stable hydrogen bonds and coordinate with transition metals. These materials exhibit unique properties such as selective gas adsorption and catalytic activity, making them valuable for environmental remediation and industrial processes. The dicarboxylate groups facilitate strong coordination interactions with metal ions, enabling the construction of porous networks with tailored functionalities.

Current research trends indicate that modifications to the benzyl, ethyl, and cyano substituents can fine-tune the biological activity of derivatives of 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate (CAS No. 2680785-92-4). Computational studies using molecular dynamics simulations have revealed how these structural features influence binding affinity to protein targets. For instance, computational modeling suggests that introducing fluorine atoms at specific positions can enhance metabolic stability while maintaining receptor binding efficacy. Such insights are driving the development of next-generation analogs with improved pharmacokinetic profiles.

The role of 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate (CAS No. 2680785-92-4) in biocatalysis is another emerging area of interest. Enzymes such as cytochrome P450 monooxygenases have been engineered to metabolize this compound into more complex derivatives with enhanced bioactivity. Such biocatalytic transformations offer sustainable routes to drug candidates while reducing reliance on traditional synthetic methods. The cyanopyrrolidine core serves as a versatile platform for enzyme-mediated reactions due to its stability under oxidative conditions and compatibility with diverse catalytic systems.

The future prospects for 1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate (CAS No. 2680785-92-4) are promising as interdisciplinary collaborations between chemists and biologists continue to uncover new applications. Advances in synthetic biology have enabled the production of engineered microorganisms capable of biosynthesizing this compound from simple precursors via metabolic pathways optimized for high yield. Such biotechnological approaches could revolutionize access to complex heterocycles like this one while minimizing environmental impact.

In conclusion,1-Benzyl 3-ethyl 3-cyanopyrrolidine-1,3-dicarboxylate (CAS No. 2680785-92-4) stands as a cornerstone molecule in modern chemical biology research due to its structural versatility and functional adaptability across multiple disciplines including drug discovery,material science,and biocatalysis.Several recent studies highlight its potential as an intermediate for synthesizing novel bioactive compounds,metal organic frameworks(MOFs),and enzyme substrates.Scientific advancements continue to expand its utility,underscoring its significance as both a research tool anda platform for innovation.